6-(4-Ethylthiophenyl)nicotinic acid, 95%

• IUPAC Name: 6-(4-ethylsulfanylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2S/c1-2-18-12-6-3-10(4-7-12)13-8-5-11(9-15-13)14(16)17/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: QJOYIZRRRCRKCM-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=NC=C(C=C2)C(=O)O
• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol

Description

6-(4-Ethylthiophenyl)nicotinic acid (ETNA) is an organic compound with a unique structure and properties. It is a derivative of nicotinic acid, and is used in various scientific and medical research applications. It is known for its ability to interact with other molecules, and its various biochemical and physiological effects.

Scientific Research Applications

6-(4-Ethylthiophenyl)nicotinic acid, 95% is used in a variety of scientific and medical research applications. It has been used as a tool in studies of the structure of proteins, as well as to investigate the role of specific amino acids in protein folding and stability. It has also been used to study the effects of drugs on the nervous system, as well as to investigate the effects of environmental pollutants on the cardiovascular system.

Mechanism of Action

The mechanism of action of 6-(4-Ethylthiophenyl)nicotinic acid, 95% is not fully understood. It is believed that 6-(4-Ethylthiophenyl)nicotinic acid, 95% binds to certain receptors in the body, such as nicotinic acetylcholine receptors, and modulates the activity of these receptors. This modulation can lead to a variety of biochemical and physiological effects, depending on the specific receptor and the concentration of 6-(4-Ethylthiophenyl)nicotinic acid, 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(4-Ethylthiophenyl)nicotinic acid, 95% depend on the concentration of the compound, as well as the specific receptors it binds to. At low concentrations, 6-(4-Ethylthiophenyl)nicotinic acid, 95% can act as an agonist, stimulating the activity of certain receptors. At higher concentrations, it can act as an antagonist, blocking the activity of certain receptors. 6-(4-Ethylthiophenyl)nicotinic acid, 95% has been shown to have effects on the cardiovascular system, the nervous system, and the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4-Ethylthiophenyl)nicotinic acid, 95% in laboratory experiments include its relatively low cost, its ease of synthesis, and its ability to interact with various proteins and receptors. The main limitation of 6-(4-Ethylthiophenyl)nicotinic acid, 95% is that its effects are concentration-dependent, making it difficult to predict the exact effects of a given concentration.

Future Directions

There are a number of potential future directions for 6-(4-Ethylthiophenyl)nicotinic acid, 95% research. These include further investigation into the mechanism of action of the compound, as well as studies of its effects on specific organs and tissues. Additionally, further research into the potential therapeutic applications of 6-(4-Ethylthiophenyl)nicotinic acid, 95% could lead to the development of novel drugs and treatments. Finally, further research into the synthesis of 6-(4-Ethylthiophenyl)nicotinic acid, 95% could lead to improved methods for producing the compound in larger quantities.

Synthesis Methods

6-(4-Ethylthiophenyl)nicotinic acid, 95% is synthesized through a three-step synthesis process. First, a pyridine ring is formed by the reaction of 4-ethylthiophene and acetic anhydride. This is followed by the addition of ethyl bromide to the pyridine ring, forming the ethylthiophenyl group. Finally, the ethylthiophenyl group is reacted with nicotinic acid to form 6-(4-Ethylthiophenyl)nicotinic acid, 95%.